Cas no 61300-41-2 (2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/61300-41-2x300.png)
61300-41-2 structure
Product Name:2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
CAS No:61300-41-2
Molecular Formula:C30H29F2N3O
Molecular Weight:485.567574262619
CID:485169
2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- Properties
Names and Identifiers
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- 2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
- 2H-Benzimidazol-2-one, 1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
-
- InChIKey: JHJSJBZDFGILGF-UHFFFAOYSA-N
- Inchi: 1S/C30H29F2N3O/c31-23-9-5-21(6-10-23)30(22-7-11-24(32)12-8-22)17-13-25(14-18-30)34-19-15-26(16-20-34)35-28-4-2-1-3-27(28)33-29(35)36/h1-12,15,25H,13-14,16-20H2,(H,33,36)
- SMILES: C1(=O)N(C2=CCN(C3CCC(C4=CC=C(F)C=C4)(C4=CC=C(F)C=C4)CC3)CC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 485.22807
Experimental Properties
- PSA: 35.58
- pka: 11.98±0.30(Predicted)
- Density: 1.278±0.06 g/cm3(Predicted)
2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- Related Literature
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I. Camps,M. Borlaf,M. T. Colomer,R. Moreno,L. Duta,C. Nita,A. Perez del Pino,C. Logofatu,R. Serna RSC Adv., 2017,7, 37643-37653
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Deshuang Tu,Pakkin Leong,Zhihong Li,Rongrong Hu,Chao Shi,Kenneth Yin Zhang,Hong Yan,Qiang Zhao Chem. Commun., 2016,52, 12494-12497
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Baole Guan,Jun-Hong Zhang,Ting Sun Dalton Trans., 2021,50, 13042-13051
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Zhiqiang Xie,Yuchen Yang,Dejun Ma Org. Biomol. Chem., 2024,22, 606-620
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Shan Lu,Mei Yang,Xiaoxi Li,Xinjian Liu,Yongmei Yin,Ya Cao Anal. Methods, 2014,6, 5573-5577
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Fu V. Song,Bin Yang,Devis Di Tommaso,Robert S. Donnan,Rickey Y. Yada,David H. Farrar Mater. Adv., 2022,3, 4982-4990
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Tapas K. Purkait,Anindya K. Swarnakar,Glenda B. De Los Reyes,Frank A. Hegmann,Eric Rivard,Jonathan G. C. Veinot Nanoscale, 2015,7, 2241-2244
61300-41-2 (2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-) Related Products
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